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Introduction
Lysophosphatidylcholine (LPC) is a class of bioactive lipid molecules that play significant roles

in a variety of physiological and pathological processes, including inflammation, immune

regulation, and metabolic diseases.[1][2][3] LPCs are characterized by a glycerol backbone, a

phosphate group, a choline head, and a single acyl chain of varying length and saturation. The

specific biological activity of an LPC molecule is often determined by the nature of its acyl

chain.[4][5][6]

This document provides detailed application notes and protocols for the study of a specific odd-

chain LPC, Lysophosphatidylcholine C19:0. While direct research on LPC C19:0 is limited,

this guide leverages existing knowledge of other LPC species, particularly the odd-chain LPC

C17:0, to propose relevant animal models and experimental designs. The primary known

biological effect of LPC C19:0 is the induction of Interleukin-1 beta (IL-1β) secretion,

suggesting a role in inflammatory processes.[7]

Potential Signaling Pathways of LPC C19:0
LPCs exert their effects by interacting with various cell surface receptors, primarily G protein-

coupled receptors (GPCRs).[8][9] The binding of LPC to these receptors initiates downstream
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signaling cascades that lead to a cellular response. Based on the known signaling of other

LPCs, the following pathways are potential mediators of LPC C19:0's effects.

Cell Surface Receptors

Downstream Signaling & Cellular Effects

LPC C19:0

G2A (GPR132) GPR119 GPR120 / GPR35 / CALCR

Potential (based on LPC C17:0)

Toll-like Receptors

Phospholipase C (PLC) Adenylyl Cyclase (AC)
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NF-κB Activation MAPK Pathway
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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